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Compound of Interest

Compound Name: Fenofibrate-d6

Cat. No.: B023405

For researchers and scientists engaged in drug development and other laboratory work, the
responsible management of chemical waste is a critical component of ensuring a safe and
compliant operational environment. Fenofibrate-d6, a deuterated form of the lipid-regulating
agent Fenofibrate, requires careful handling and disposal due to its potential environmental
impact. This guide provides a comprehensive, step-by-step procedure for the proper disposal
of Fenofibrate-d6, aligning with best practices for laboratory safety and environmental
stewardship.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Fenofibrate-d6 with the
appropriate personal protective equipment (PPE). This includes, but is not limited to:

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use compatible chemical-resistant gloves.

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]

Work should be conducted in a well-ventilated area or under a fume hood to avoid inhalation of
any dust or fumes.

Step-by-Step Disposal Protocol for Fenofibrate-d6
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The primary hazard associated with Fenofibrate-d6 is its potential for long-lasting harmful
effects on aquatic life.[2][3][4] Therefore, it must be treated as hazardous chemical waste and
disposed of through a licensed contractor. Do not dispose of Fenofibrate-d6 down the drain or
in regular laboratory trash.

o Waste Classification: Classify Fenofibrate-d6 waste as "Hazardous Waste." Due to its
environmental hazards, it should not be mixed with non-hazardous waste streams.

o Containerization:

o Place all solid Fenofibrate-d6 waste and any materials contaminated with it (e.qg.,
weighing papers, contaminated gloves, pipette tips) into a dedicated, properly sealed, and
compatible hazardous waste container.[5][6]

o If dealing with solutions of Fenofibrate-d6, use a designated, leak-proof liquid waste
container. Do not mix with incompatible waste streams.[5][6]

e Labeling:

[¢]

Clearly label the waste container with the words "Hazardous Waste."[1][5]

The label must include the full chemical name: "Fenofibrate-d6."

o

o

Indicate the approximate quantity or concentration of the waste.

[¢]

Note any solvents or other chemicals mixed with the waste.

Include the date of accumulation.

[¢]

e Storage:

o

Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[1][7]

o

The SAA should be at or near the point of generation and under the control of laboratory
personnel.[1][7]

o

Ensure the storage area is secure and away from general laboratory traffic.
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» Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's specific
procedures to request a pickup from the Environmental Health and Safety (EHS)
department or a contracted hazardous waste disposal service.[1]

o Do not attempt to transport the hazardous waste off-site yourself.

Quantitative Data Summary

While specific quantitative disposal limits are determined by local, regional, and national
regulations, the hazard classifications provide a basis for its proper management.

Hazard Information Classification Source

] ) H412: Harmful to aquatic life
Aquatic Hazard (Chronic) ] ] Safety Data Sheet[2]
with long lasting effects.

) H413: May cause long lasting
Aquatic Hazard (Long-term) o Safety Data Sheet[3][4]
harmful effects to aquatic life.

o H373: May cause damage to
Target Organ Toxicity
organs through prolonged or Safety Data Sheet[3][4]
(Repeated Exposure)
repeated exposure.

Experimental Protocols

The provided information does not contain specific experimental protocols for the disposal of
Fenofibrate-d6, as disposal is primarily managed through licensed hazardous waste
contractors. The key "protocol” is the adherence to the procedural steps for waste segregation,
labeling, and institutional pickup outlined above.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Fenofibrate-d6
in a laboratory setting.
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Laboratory Operations

Generate Fenofibrate-d6 Waste ‘M—{ Wear Appropriate PPE ‘—»‘ Segregate as Hazardous Waste }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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